BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of 3-chloro-3-
methyl-1-butyne

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chloro-3-methyl-1-butyne

Cat. No.: B142711

An In-depth Technical Guide to 3-Chloro-3-
methyl-1-butyne

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloro-3-methyl-1-butyne, with the CAS number 1111-97-3, is a versatile bifunctional
reagent in organic synthesis.[1] Its unique structure, featuring a tertiary propargylic chloride and
a terminal alkyne, makes it a valuable building block for the construction of complex molecular
architectures.[1][2] This guide provides a comprehensive overview of its physical and chemical
properties, detailed experimental protocols for its synthesis and reactions, and its applications,
particularly in the synthesis of heterocyclic compounds and pharmacologically relevant
molecules.[1][3]

Physical and Chemical Properties

3-Chloro-3-methyl-1-butyne is a clear, colorless to straw-colored liquid with a pungent odor.[4]
[5] It is a highly flammable liquid and vapor.[6] Key physical and chemical properties are
summarized in the table below.

Table 1: Physical and Chemical Properties of 3-Chloro-3-
methyl-1-butyne
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Property Value Source(s)
Molecular Formula CsH-CI [4151[7]
Molecular Weight 102.56 g/mol [41[8]
CAS Number 1111-97-3 [1][5][9]
Appearance Clear col.orl.ess to straw- 51110]
colored liquid
Boiling Point 73-75 °C [3][6]
Melting Point -61 °C [519]
Density 0.913 g/mL at 25 °C [31[8]
Refractive Index (n20/D) 1.418 [3][8]
Flash Point 4 °C (39.2 °F) - closed cup [8]
Vapor Pressure 104 mmHg at 25°C [5][11]
Sparingly soluble in water.
Solubility Soluble in chloroform and [12][13]
hexane.
Storage Temperature 2-8°C [31[8]

Chemical Reactivity and Synthetic Applications

The synthetic utility of 3-chloro-3-methyl-1-butyne stems from its two reactive sites: the

tertiary propargylic chloride and the terminal alkyne. This dual reactivity allows for a wide range
of chemical transformations.[1][2]

Nucleophilic Substitution Reactions

As a tertiary propargylic chloride, the chlorine atom acts as a good leaving group in nucleophilic
substitution reactions, which can proceed through an Sn1-type mechanism.[1] It readily reacts
with various nucleophiles, such as amines, alcohols, and thiols, to introduce the 3-methyl-1-
butynyl group into other molecules.[1]
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o Reaction with Amines: Forms N-substituted propargyl amines. These reactions are often
catalyzed by copper powder or cuprous chloride.[1]

e Reaction with Alcohols and Thiols: Yields the corresponding propargyl ethers and thioethers.

[1]

» Hydrolysis: In polar protic solvents like water, it undergoes hydrolysis, likely via an Snl
mechanism.[1][14]

Reactions of the Alkyne Moiety

The terminal alkyne functionality is a versatile handle for various transformations, including:

» Metal-Catalyzed Cross-Coupling Reactions: It is an excellent substrate for Sonogashira
coupling with aryl or vinyl halides to form carbon-carbon bonds.[1]

» Addition Reactions: The alkyne can participate in various addition reactions.[1]

o Cycloaddition Reactions: It can be used in cycloaddition reactions to construct cyclic
systems.[1]

The combination of these reactive sites makes 3-chloro-3-methyl-1-butyne a key intermediate
in the synthesis of complex heterocyclic frameworks and natural product analogues.[1][3][9]
For instance, it has been used in the preparation of benzopyrans, xanthones, and benzofurans,
some of which exhibit antitubercular or cytotoxic activities.[3][9][15]
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Caption: Key reaction pathways of 3-chloro-3-methyl-1-butyne.

Experimental Protocols
Synthesis of 3-Chloro-3-methyl-1-butyne

Several methods are established for the synthesis of 3-chloro-3-methyl-1-butyne.
Method A: From 2-Methyl-3-butyn-2-ol

A common and efficient route involves the nucleophilic substitution of the hydroxyl group in 2-
methyl-3-butyn-2-ol.[1]
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e Using Thionyl Chloride (SOCI2):[1]

o Cool a solution of 2-methyl-3-butyn-2-ol in a suitable solvent (e.g., diethyl ether) in an ice
bath.

o Slowly add thionyl chloride to the cooled solution while maintaining the temperature.

o After the addition is complete, allow the reaction mixture to stir at a controlled temperature
(e.g., 0-5 °C) for a specified time (e.g., 2 hours).[3]

o Upon completion, the mixture is typically washed with water or a mild base to neutralize

excess acid.[3]

o The organic layer is separated, dried over an anhydrous salt (e.g., MgSOa), filtered, and
the solvent is removed under reduced pressure to yield the product.[3]

Method B: Radical Chlorination of 3-Methyl-1-butyne

This method involves the free-radical chlorination of 3-methyl-1-butyne using a chlorinating
agent like sulfuryl chloride (SO2Clz2), often initiated by UV light or a radical initiator.[1] Careful
temperature control is crucial in this process.[1]
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Synthesis of 3-Chloro-3-methyl-1-butyne from 2-Methyl-3-butyn-2-ol
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Caption: A typical experimental workflow for the synthesis of 3-chloro-3-methyl-1-butyne.
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Spectroscopic Characterization

Spectroscopic techniques are essential for the identification and characterization of 3-chloro-3-
methyl-1-butyne. While detailed spectra are best obtained experimentally, typical data is as
follows:

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
o H NMR: Expected to show signals for the acetylenic proton and the methyl protons.

o 18C NMR: Characteristic signals for the sp-hybridized carbons of the alkyne and the sps3-
hybridized carbons of the methyl groups and the quaternary carbon bearing the chlorine
atom are expected.[16]

o Infrared (IR) Spectroscopy: Key absorptions would include a sharp peak for the terminal
alkyne C-H stretch (around 3300 cm~1) and a weaker peak for the C=C triple bond stretch
(around 2100 cm~1).

e Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak and
characteristic fragmentation patterns.

Safety and Handling

3-Chloro-3-methyl-1-butyne is a hazardous chemical and requires careful handling in a well-
ventilated area, preferably a fume hood.[6][17]

e Hazards: It is a highly flammable liquid and vapor.[6] It is harmful if swallowed, in contact
with skin, or if inhaled.[6] It also causes skin and serious eye irritation and may cause
respiratory irritation.[4][6]

e Precautionary Measures:
o Keep away from heat, sparks, open flames, and hot surfaces.[4][17]
o Wear protective gloves, protective clothing, eye protection, and face protection.[4][6]

o Use only outdoors or in a well-ventilated area.[4][17]
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o Ground and bond container and receiving equipment to prevent static discharge.[4][17]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][17] It is
recommended to store it in a refrigerator at 2-8°C.[3][8]

Conclusion

3-Chloro-3-methyl-1-butyne is a valuable and versatile reagent in organic synthesis with a
rich and diverse chemistry. Its bifunctional nature allows for the efficient construction of
complex molecules, making it a significant tool for researchers in medicinal chemistry and
materials science. Proper understanding of its properties, reactivity, and safe handling
procedures is crucial for its effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB0485757.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0485757.aspx
https://pubs.acs.org/doi/10.1021/ja01154a076
https://www.bocsci.com/product/3-chloro-3-methyl-1-butyne-cas-1111-97-3-295266.html
https://spectrabase.com/spectrum/EK5oDvcHK1n
https://www.echemi.com/produce/pr23112375895-3-chloro-3-methyl-1-butyne.html
https://www.benchchem.com/product/b142711#physical-and-chemical-properties-of-3-chloro-3-methyl-1-butyne
https://www.benchchem.com/product/b142711#physical-and-chemical-properties-of-3-chloro-3-methyl-1-butyne
https://www.benchchem.com/product/b142711#physical-and-chemical-properties-of-3-chloro-3-methyl-1-butyne
https://www.benchchem.com/product/b142711#physical-and-chemical-properties-of-3-chloro-3-methyl-1-butyne
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142711?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

